N-(3-(dimethylamino)propyl)-2-(1,3-dioxoisoindolin-2-yl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-2-(1,3-dioxoisoindol-2-yl)-N-(4-fluoro-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C22H21FN4O3S.ClH/c1-25(2)11-6-12-26(22-24-19-16(23)9-5-10-17(19)31-22)18(28)13-27-20(29)14-7-3-4-8-15(14)21(27)30;/h3-5,7-10H,6,11-13H2,1-2H3;1H
• InChI Key: MGOJWIWVRAXPGM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)CN3C(=O)C4=CC=CC=C4C3=O.Cl
• Molecular Formula: C22H22ClFN4O3S
• Molecular Weight: 477.0 g/mol
• CAS No.: 1215559-33-3

Description

N-(3-(dimethylamino)propyl)-2-(1,3-dioxoisoindolin-2-yl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C22H22ClFN4O3S and its molecular weight is 476.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Several studies have focused on the synthesis and evaluation of compounds with structural elements similar to the target molecule, showing significant potential in biomedical applications. For instance, novel derivatives containing the benzothiazole moiety have been synthesized and shown to exhibit anti-inflammatory and antitumor activities. These studies demonstrate the utility of such compounds in developing therapeutic agents, highlighting their importance in scientific research.

• Anti-inflammatory and Antitumor Activity : A study by Nikalje et al. (2015) on the synthesis of novel thiazolidinone derivatives revealed compounds with promising anti-inflammatory activity, indicating potential therapeutic applications. Similarly, Xiong et al. (2009) synthesized amino acid ester derivatives containing 5-fluorouracil, which showed significant antitumor activity, demonstrating the potential for cancer treatment (Nikalje, Hirani, & Nawle, 2015); (Xiong et al., 2009).

Chemical Synthesis Techniques

Research on the synthesis of related compounds provides insight into the methodologies that can be applied to a wide range of chemical entities, including the target molecule. For example, the use of carbodiimide condensation in synthesizing N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives showcases advanced synthetic techniques that could be relevant for the synthesis of the target compound.

• Synthetic Methodologies : The synthesis of derivatives through carbodiimide condensation demonstrates the versatility of synthetic approaches for creating complex molecules, which could be applicable to the synthesis of N-(3-(dimethylamino)propyl)-2-(1,3-dioxoisoindolin-2-yl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride (Yu et al., 2014).